3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide

• IUPAC Name: 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide
• InChI: InChI=1S/C16H22F2N2O2/c1-3-19(2)16(22)6-7-20-10-12(21)9-15(20)13-8-11(17)4-5-14(13)18/h4-5,8,12,15,21H,3,6-7,9-10H2,1-2H3
• InChI Key: KBDQSEZNFKRENJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CCN1CC(CC1C2=C(C=CC(=C2)F)F)O
• Molecular Formula: C16H22F2N2O2
• Molecular Weight: 312.35 g/mol

Description

3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience.

Mechanism of Action

3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide selectively binds to a specific site on the NMDA receptor, preventing the receptor from being activated by glutamate. This results in a decrease in the activity of the receptor and a reduction in the downstream signaling pathways that are activated by it.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide can induce a range of effects on the brain and behavior. For example, it has been shown to impair learning and memory in rodents, suggesting that NMDA receptor activity is necessary for these processes. It has also been shown to reduce the severity of seizures in animal models, suggesting that it may have potential as an anticonvulsant.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide in lab experiments is its selectivity for the NMDA receptor, which allows researchers to specifically target this receptor and study its role in various physiological processes. However, one limitation is that its effects on behavior and physiology can be complex and variable, making it difficult to draw definitive conclusions from experiments.

Future Directions

There are several future directions for research on 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide. One area of interest is its potential use in treating neurological disorders such as Alzheimer's disease and schizophrenia. Another area of interest is its potential as a tool for studying the role of the NMDA receptor in various physiological processes. Additionally, further research is needed to better understand the complex effects of 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide on behavior and physiology.

Synthesis Methods

3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide can be synthesized through a multistep process involving the reaction of 2,5-difluorophenylacetic acid with N-ethyl-N-methylpropan-2-amine, followed by the formation of a pyrrolidine ring through cyclization. The final product is obtained through purification using column chromatography.

Scientific Research Applications

3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-N-ethyl-N-methylpropanamide has been studied for its potential use as a tool in neuroscience research. Specifically, it has been used to selectively block the activity of a type of glutamate receptor called N-methyl-D-aspartate (NMDA) receptors. This receptor is involved in many physiological processes, including learning and memory, and is implicated in various neurological disorders such as Alzheimer's disease and schizophrenia.